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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the comprehensive analytical

characterization of 2'-Bromoacetanilide, a key intermediate in pharmaceutical synthesis. The

following protocols are designed to ensure the identity, purity, and stability of this compound,

aligning with rigorous quality control standards in a drug development setting.

Physical and Chemical Properties
A foundational aspect of characterization involves the determination of fundamental physical

and chemical properties. These constants are critical for initial identification and as a

benchmark for purity.
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Property Value Reference

Molecular Formula C₈H₈BrNO [1][2]

Molecular Weight 214.06 g/mol [1][2]

Appearance
White to off-white crystalline

powder

Melting Point 98-104 °C [3]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Chromatographic Analysis for Purity and Impurity
Profiling
Chromatographic techniques are essential for separating and quantifying 2'-Bromoacetanilide
from its impurities, which may include starting materials, byproducts, and degradation products.

High-Performance Liquid Chromatography (HPLC) for
Purity Assay
Reverse-phase HPLC (RP-HPLC) is a robust method for determining the purity of 2'-
Bromoacetanilide and for quantifying any non-volatile impurities. A typical HPLC retention

time for 2'-bromoacetanilide has been reported as 1.523 minutes under specific, though not

fully detailed, conditions.[4]

Experimental Protocol: HPLC Purity Assay

Instrumentation: A standard HPLC system equipped with a UV detector.

Sample Preparation:

Accurately weigh approximately 25 mg of 2'-Bromoacetanilide and transfer to a 25 mL

volumetric flask.

Dissolve in and dilute to volume with a diluent of Acetonitrile:Water (50:50, v/v).
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Sonicate for 5 minutes to ensure complete dissolution.

Chromatographic Conditions:

Column: C18, 4.6 mm x 150 mm, 5 µm particle size

Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

Start with 40% A, hold for 2 minutes.

Increase to 90% A over 10 minutes.

Hold at 90% A for 2 minutes.

Return to 40% A over 1 minute and re-equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

UV Detection: 254 nm

Data Analysis: The purity is determined by calculating the area percentage of the main peak

relative to the total peak area.

Workflow for HPLC Analysis
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Sample Preparation

Spectroscopic Methods

Characterization Results

2'-Bromoacetanilide Sample

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Mass Spectrometry

Structural Confirmation

Functional Group ID
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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